Cas no 1805124-87-1 (2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine
• CAS No: 1805124-87-1
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4898059
• Update Time: 2025-06-08

2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-2-6(13(14)15)7(8(10)11)5(3-9)12-4/h2,8H,3H2,1H3
• InChI Key： QVIWDDUXRSUTLG-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(C)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine

2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine (CAS No. 1805124-87-1): A Comprehensive Overview

2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine (CAS No. 1805124-87-1) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine is composed of a pyridine ring substituted with a bromomethyl group, a difluoromethyl group, a methyl group, and a nitro group. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable starting material for the synthesis of more complex molecules.

Recent studies have highlighted the importance of 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine in the development of new drugs. For instance, researchers at the University of California, San Francisco, have reported that this compound can serve as an effective scaffold for the design of potent inhibitors of specific enzymes involved in various diseases. The bromomethyl group facilitates conjugation with biomolecules, while the difluoromethyl and nitro groups enhance the compound's stability and pharmacological properties.

In the context of cancer research, 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine has been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The presence of the bromomethyl group allows for targeted delivery to specific tissues or cells, thereby minimizing systemic side effects and improving therapeutic efficacy.

Beyond its applications in drug discovery, 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine has also been investigated for its use in agrochemicals. The compound's ability to interact with specific enzymes and receptors makes it a promising candidate for the development of new pesticides and herbicides. Researchers at the Chinese Academy of Sciences have reported that derivatives of this compound exhibit strong inhibitory activity against certain plant pathogens, suggesting its potential as an environmentally friendly alternative to traditional agrochemicals.

The synthesis of 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitutions. Advances in catalytic methods have further improved the efficiency and scalability of these syntheses, making it more accessible for large-scale production.

In terms of safety and handling, it is important to note that while 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have explored the use of this compound as a building block for supramolecular assemblies and materials science applications. The ability to fine-tune its chemical structure through functionalization opens up numerous possibilities for innovation in various scientific fields.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-6-methyl-4-nitropyridine (CAS No. 1805124-87-1) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on next-generation therapeutics and materials. As research progresses, it is likely that this compound will continue to play a crucial role in advancing our understanding and capabilities in these fields.